1. Home
  2. Product
  3. Carbamic acid, [2-amino-1-(methoxymethyl)-2-oxoethyl]-, 1,1-dimethylethyl
Carbamic acid, [2-amino-1-(methoxymethyl)-2-oxoethyl]-, 1,1-dimethylethyl Carbamic acid, [2-amino-1-(methoxymethyl)-2-oxoethyl]-, 1,1-dimethylethyl
Brand Name: Vulcanchem
CAS No.: 161561-84-8
VCID: VC0071101
InChI: InChI=1S/C9H18N2O4/c1-9(2,3)11(8(13)14)6(5-15-4)7(10)12/h6H,5H2,1-4H3,(H2,10,12)(H,13,14)/t6-/m0/s1
SMILES: CC(C)(C)N(C(COC)C(=O)N)C(=O)O
Molecular Formula: C9H18N2O4
Molecular Weight: 218.253

Carbamic acid, [2-amino-1-(methoxymethyl)-2-oxoethyl]-, 1,1-dimethylethyl

CAS No.: 161561-84-8

Cat. No.: VC0071101

Molecular Formula: C9H18N2O4

Molecular Weight: 218.253

* For research use only. Not for human or veterinary use.

Carbamic acid, [2-amino-1-(methoxymethyl)-2-oxoethyl]-, 1,1-dimethylethyl - 161561-84-8

Specification

CAS No. 161561-84-8
Molecular Formula C9H18N2O4
Molecular Weight 218.253
IUPAC Name [(2S)-1-amino-3-methoxy-1-oxopropan-2-yl]-tert-butylcarbamic acid
Standard InChI InChI=1S/C9H18N2O4/c1-9(2,3)11(8(13)14)6(5-15-4)7(10)12/h6H,5H2,1-4H3,(H2,10,12)(H,13,14)/t6-/m0/s1
Standard InChI Key ZMWZNASPVFDLIX-LURJTMIESA-N
SMILES CC(C)(C)N(C(COC)C(=O)N)C(=O)O

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19